Cas no 882880-12-8 (1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane)

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane structure

882880-12-8 structure

Product Name:1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane

CAS No:882880-12-8

MF:C₂₂H₂₄N₂O₄

MW:380.436965942383

MDL:MFCD17018494

CID:710357

PubChem ID:11668031

Update Time:2024-10-26

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Quinolinone,7,7'-[1,4-butanediylbis(oxy)]bis[3,4-dihydro-
- 1,4-bis[(2-oxo-3,4-dihydro-quinolin-7(1H)-yl)-oxy]butane
- 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane
- 7-[4-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]butoxy]-3,4-dihydro-1H-quinolin-2-one
- QUI012
- 7,7′-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone] (ACI)
- 1,4-Bis(3,4-dihydro-2(1H)-quinolinone-7-oxy)butane
- 7,7′-[Butane-1,4-diylbis(oxy)]bis(3,4-dihydro-2(1H)-quinolinone)
- Aripiprazole diquinoline butanediol
- 882880-12-8
- AS-71590
- AC-28368
- MFCD17018494
- AKOS027379167
- 2(1H)-Quinolinone, 7,7'-(1,4-butanediylbis(oxy))bis(3,4-dihydro-
- 7,7'-[Butane-1,4-diylbis(oxy)]di(3,4-dihydroquinolin-2(1H)-one)
- HYDKRRWQLHXDEN-UHFFFAOYSA-N
- 7-{4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butoxy}-1,2,3,4-tetrahydroquinolin-2-one
- DB-050301
- DTXSID70470332
- W15184
- 2(1H)-Quinolinone, 7,7'-[1,4-butanediylbis(oxy)]bis[3,4-dihydro-; ,7'-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone]; 1,4-Bis(3,4-dihydro-2(1H)-quinolinone-7-oxy)butane
- FS6X5WDG7B
- 7,7'-(1,4-Butanediylbis(oxy))bis(3,4-dihydro-2(1H)-quinolinone)
- CS-0047323
- SY335776
- UNII-FS6X5WDG7B
- 7,7'-[1,4-Butanediylbis(oxy)]bis[3,4-dihydro-2(1H)-quinolinone
- 7,7 inverted exclamation mark -[Butane-1,4-diylbis(oxy)]bis[3,4-dihydroquinolin-2(1H)-one]
- 7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)
- SCHEMBL2842062
- 1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane
- MDL： MFCD17018494
- Inchi： 1S/C22H24N2O4/c25-21-9-5-15-3-7-17(13-19(15)23-21)27-11-1-2-12-28-18-8-4-16-6-10-22(26)24-20(16)14-18/h3-4,7-8,13-14H,1-2,5-6,9-12H2,(H,23,25)(H,24,26)
- InChI Key： HYDKRRWQLHXDEN-UHFFFAOYSA-N
- SMILES： O=C1CCC2C(=CC(=CC=2)OCCCCOC2C=C3NC(CCC3=CC=2)=O)N1

Computed Properties

Exact Mass: 380.17400
Monoisotopic Mass: 380.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 2.6
Topological Polar Surface Area: 76.7Å²

Experimental Properties

Melting Point: NA
Boiling Point: NA
PSA: 76.66000
LogP: 3.97000

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144677-1g	7,7'-(butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)	882880-12-8	97%	1g	$1571	2021-08-05
TRC	B426500-50mg	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane	882880-12-8		50mg	$ 150.00	2023-09-08
TRC	B426500-100mg	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane	882880-12-8		100mg	$ 219.00	2023-09-08
TRC	B426500-250mg	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane	882880-12-8		250mg	$ 488.00	2023-09-08
TRC	B426500-500mg	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane	882880-12-8		500mg	$ 509.00	2023-04-18
TRC	B426500-1g	1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane	882880-12-8		1g	$ 905.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B914950-50mg	7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)	882880-12-8	97%	50mg	￥998.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B914950-250mg	7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)	882880-12-8	97%	250mg	￥3,532.00	2022-09-02
Chemenu	CM144677-1g	7,7'-(butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)	882880-12-8	97%	1g	$***	2023-05-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B914950-1g	7,7'-(Butane-1,4-diylbis(oxy))bis(3,4-dihydroquinolin-2(1H)-one)	882880-12-8	97%	1g	￥3,744.00	2022-01-11

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Production Method

Production Method 1

6940-78-9

22246-18-0

882880-12-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Method for purifying aripiprazole intermediate 7-(4-chlorobutoxy)-3,4-dihydro-2-quinolinone

, China, , ,

Production Method 2

6940-78-9

22246-18-0

882880-12-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 24 h, 20 - 30 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 80 °C

Reference

Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole

Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

Production Method 3

129722-34-5

22246-18-0

882880-12-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 80 °C

Reference

Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole

Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

Production Method 4

129722-34-5

22246-18-0

882880-12-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 2 h, reflux
1.2 Solvents: Dimethylformamide ; rt

Reference

Synthesis and characterization of related compounds of aripiprazole, an antipsychotic drug substance

Chander, T. Poorna; et al, Synthetic Communications, 2007, 37(24), 4337-4341

Production Method 5

110-52-1

22246-18-0

882880-12-8

129722-34-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methyl ethyl ketone ; 75 °C

Reference

Efficient synthesis of deuterium labeled hydroxyzine and aripiprazole

Vohra, Mohit; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2015, 58(7), 304-307

Production Method 6

6940-78-9

22246-18-0

882880-12-8

129722-34-5

120004-79-7

2295935-56-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 24 h, 20 - 30 °C

Reference

Industry-Oriented Route Evaluation and Process Optimization for the Preparation of Brexpiprazole

Chen, Weiming; et al, Organic Process Research & Development, 2019, 23(5), 852-857

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Raw materials

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Preparation Products

1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane Related Literature

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